Cas no 1251696-37-3 (2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide
• CAS No: 1251696-37-3
• MF: C₁₇H₂₆N₄O₃
• MW: 334.413343906403
• CID: 6293915
• PubChem ID: 49702837
• Update Time: 2025-08-05

2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide
• 1251696-37-3
• 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-N-[(oxolan-2-yl)methyl]acetamide
• 2-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• F5596-1297
• 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• VU0648363-1
• AKOS024514934

• Inchi： 1S/C17H26N4O3/c22-15(18-10-14-2-1-9-23-14)11-21-7-5-13(6-8-21)17-20-19-16(24-17)12-3-4-12/h12-14H,1-11H2,(H,18,22)
• InChI Key： JQMVEWVXOIKDDF-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(CC(NCC3CCCO3)=O)CC2)=NN=C1C1CC1

Computed Properties

• Exact Mass: 334.20049070g/mol
• Monoisotopic Mass: 334.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Additional information on 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide

Comprehensive Overview of 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide (CAS No. 1251696-37-3)

The compound 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide (CAS No. 1251696-37-3) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropyl and oxadiazole moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets. The compound's piperidine and oxolan components further enhance its bioavailability and metabolic stability, which are critical factors in drug development.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide aligns with this trend, as its structure suggests potential applications in treating conditions such as inflammation, metabolic disorders, and even certain types of cancers. The oxadiazole ring, in particular, is known for its role in enhancing ligand-receptor interactions, making this compound a subject of intense study in structure-activity relationship (SAR) analyses.

From a synthetic chemistry perspective, the preparation of 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide involves multi-step organic transformations, including cyclization and amide coupling reactions. The cyclopropyl group introduces steric constraints that can influence the compound's conformational flexibility, while the oxolan moiety contributes to its solubility profile. These characteristics are often discussed in forums and publications focusing on drug design and pharmacokinetics, as they are pivotal for optimizing therapeutic efficacy.

The growing interest in heterocyclic compounds like 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide is also reflected in the increasing number of patents and research papers filed in recent years. Scientists are exploring its potential as a lead compound for developing new classes of drugs, particularly in areas such as central nervous system (CNS) disorders and autoimmune diseases. The compound's ability to cross the blood-brain barrier, attributed to its piperidine and oxolan components, makes it a valuable candidate for CNS-targeted therapies.

Another area of interest is the compound's potential role in enzyme inhibition. The oxadiazole ring is known to mimic peptide bonds, enabling it to interact with enzyme active sites. This property has led to investigations into its use as a protease inhibitor or kinase inhibitor, which are highly sought-after in the treatment of viral infections and proliferative diseases. The cyclopropyl group's electron-donating effects further modulate the compound's electronic properties, enhancing its binding affinity.

In the context of green chemistry and sustainable drug development, 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide presents opportunities for eco-friendly synthesis routes. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward sustainable pharmaceuticals, a topic frequently searched by professionals and academics alike.

Finally, the compound's CAS No. 1251696-37-3 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking and compliance in global markets. Its inclusion in high-throughput screening libraries underscores its relevance in modern drug discovery pipelines. As the scientific community continues to unravel its full potential, 2-4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl-N-(oxolan-2-yl)methylacetamide remains a compound of great promise and intrigue.